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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B155058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(5R)-Dinoprost tromethamine is the tromethamine salt of Dinoprost, a synthetic analogue of

the naturally occurring Prostaglandin F2α (PGF2α).[1] It functions as a potent and selective

agonist for the Prostaglandin F (FP) receptor, which is a G-protein coupled receptor.[2][3] Its

primary pharmacological actions include stimulating myometrial contractions, inducing

luteolysis by acting on the corpus luteum, and relaxing the cervix.[1] These properties make it a

critical compound in reproductive medicine for both human and veterinary applications,

including the induction of labor and synchronization of estrus.[4][5]

Due to its potency and hygroscopic nature, proper handling, solution preparation, and storage

are paramount to ensure experimental reproducibility and therapeutic efficacy.[6] This

document provides detailed protocols and data for the effective use of (5R)-Dinoprost
tromethamine in a research setting.

Physicochemical and Solubility Data
Accurate preparation of solutions begins with understanding the fundamental properties of the

compound.

Table 1: Physicochemical Properties of (5R)-Dinoprost Tromethamine
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Property Value Reference(s)

Molecular Formula C₂₄H₄₅NO₈ [4][6]

Molar Mass 475.62 g/mol [1][6]

Appearance White powder [4][6]

Melting Point 100-101°C [2][6]

Stability Hygroscopic [4][6]

Table 2: Solubility of (5R)-Dinoprost Tromethamine

Solvent Solubility Reference(s)

Water 1 mg/mL to 95 mg/mL [1][4][6]

Ethanol 50 mg/mL to 95 mg/mL [1][4]

DMSO 95 mg/mL (~199.73 mM) [1]

Saline (0.9% NaCl) 95 mg/mL [5]

*Note: Solubility values can vary between suppliers and batches. It is recommended to perform

small-scale solubility tests. For DMSO, use a fresh, anhydrous grade as absorbed moisture can

reduce solubility.[1]

Solution Preparation and Handling
3.1. Safety Precautions

Handling: Great care should be taken to prevent inhaling particles and exposing skin to the

compound.[1] Dinoprost tromethamine can be readily absorbed through the skin; any

accidental spillage should be washed off immediately with soap and water.[7]

Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat, and safety

goggles with side shields when handling the solid compound and its solutions.[2]

Ventilation: Handle in a well-ventilated area or under a chemical fume hood.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://synapse.patsnap.com/article/what-is-dinoprost-tromethamine-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dinoprost-tromethamine
https://www.selleckchem.com/products/dinoprost-tromethamine.html
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dinoprost-tromethamine
https://synapse.patsnap.com/article/what-is-dinoprost-tromethamine-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dinoprost-tromethamine
https://synapse.patsnap.com/article/what-are-ptgfr-modulators-and-how-do-they-work
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dinoprost-tromethamine
https://synapse.patsnap.com/article/what-is-dinoprost-tromethamine-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dinoprost-tromethamine
https://www.benchchem.com/product/b155058?utm_src=pdf-body
https://www.selleckchem.com/products/dinoprost-tromethamine.html
https://synapse.patsnap.com/article/what-is-dinoprost-tromethamine-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dinoprost-tromethamine
https://www.selleckchem.com/products/dinoprost-tromethamine.html
https://synapse.patsnap.com/article/what-is-dinoprost-tromethamine-used-for
https://www.selleckchem.com/products/dinoprost-tromethamine.html
https://www.ema.europa.eu/en/documents/mrl-report/dinoprost-tromethamine-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.selleckchem.com/products/dinoprost-tromethamine.html
https://www.selleckchem.com/products/dinoprost-tromethamine.html
https://pubmed.ncbi.nlm.nih.gov/14764825/
https://synapse.patsnap.com/article/what-are-ptgfr-modulators-and-how-do-they-work
https://synapse.patsnap.com/article/what-are-ptgfr-modulators-and-how-do-they-work
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.2. Protocol for Preparing a 10 mg/mL Stock Solution in Saline

This protocol provides a general guideline for preparing an aqueous stock solution.

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prepare a sterile solution for cell-based assays or in vivo studies.

Weighing: Accurately weigh the desired amount of (5R)-Dinoprost tromethamine powder.

For 1 mL of a 10 mg/mL solution, weigh 10 mg of the compound.

Solvent Addition: Add the appropriate volume of sterile saline (0.9% NaCl) to the powder. For

a 10 mg/mL concentration, add 1 mL of saline.

Dissolution: Gently vortex or sonicate the mixture until the solid is completely dissolved,

resulting in a clear solution.

Sterilization (Optional): If required for the application, sterile-filter the final solution through a

0.22 µm syringe filter into a sterile container.

Storage: Store the solution as recommended in Section 4. For immediate use, keep on ice.

Click to download full resolution via product page

Caption: General Workflow for Stock Solution Preparation

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of (5R)-Dinoprost
tromethamine. The compound is hygroscopic and its solutions have defined stability periods.

Table 3: Recommended Storage Conditions
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Form Temperature Duration
Recommendati
ons & Notes

Reference(s)

Solid Powder -20°C Up to 3 years

Preserve in a

tight, light-

resistant

container.

Protect from

moisture.

[1][4][6][8]

Aqueous

Solution
2°C to 8°C Up to 30 days

Store in a sterile,

sealed container.
[4][6]

Aqueous

Solution
-20°C (Frozen) Several months

Aliquot into

single-use vials

to avoid repeated

freeze-thaw

cycles.

[4][6]

Solution in

Solvent
-20°C Up to 1 month

Applies to

solutions

prepared in

organic solvents

like DMSO or

ethanol.

[8]

Solution in

Solvent
-80°C Up to 1 year

For long-term

storage. Aliquot

into single-use

vials.

[8]

Mechanism of Action & Signaling Pathway
(5R)-Dinoprost tromethamine acts as an agonist on the prostaglandin F2α receptor (FP

receptor).[3] The FP receptor is coupled to the Gq/11 family of G-proteins.[2][8] Ligand binding

initiates a signaling cascade that is fundamental to its physiological effects.

Activation: Dinoprost binds to the FP receptor on the cell surface.
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G-Protein Coupling: The activated receptor stimulates the Gq protein.

PLC Activation: Gq activates Phospholipase C (PLC).

Second Messengers: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two

second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG).[2][9]

Calcium Mobilization: IP₃ binds to receptors on the endoplasmic reticulum, triggering the

release of stored intracellular calcium (Ca²⁺).[2][6]

Cellular Response: The resulting increase in cytosolic Ca²⁺ concentration leads to the

activation of various downstream pathways, ultimately causing smooth muscle contraction.

[6]
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Experimental Protocols
6.1. In Vivo Luteolysis Induction and Pharmacokinetic Study (Example)

This protocol is adapted from studies investigating the effects of Dinoprost tromethamine

administration in lactating Holstein cows. [10]

Animal Preparation: Lactating, multiparous Holstein cows are synchronized using an

Ovsynch protocol. On day 6 post-GnRH treatment, indwelling jugular catheters are fitted for

blood sampling. [10]2. Treatment Administration: On day 7, a 25 mg dose of Dinoprost

tromethamine is administered. This can be given intramuscularly (IM) in the semitendinosus

muscle or subcutaneously (SC) in the neck. [10]3. Blood Sampling Schedule:

Baseline: Collect samples 24, 2, and 1 hour before treatment to establish baseline

progesterone (P4) levels.

Click to download full resolution via product page

Caption: In Vivo Experimental Workflow

6.2. Quality Control: Chromatographic Purity Assay

This protocol is a summary of the methodology described in the United States Pharmacopeia

(USP) for assessing the purity of Dinoprost Tromethamine. [1]

Mobile Phase Preparation: Prepare a filtered and degassed mixture of water, acetonitrile,

and phosphoric acid (750:250:1). [1]2. Standard Solution Preparation (1.0 mg/mL):

Accurately weigh and dissolve USP Dinoprost Tromethamine Reference Standard (RS) in

the Mobile Phase to obtain a final concentration of about 1.0 mg/mL. [1]3. Test Solution

Preparation (1.0 mg/mL): Accurately weigh about 25.0 mg of the Dinoprost Tromethamine

sample, transfer to a 25-mL volumetric flask, and dissolve in and dilute with the Mobile

Phase to volume. [1]4. Chromatographic System: Use a suitable HPLC system equipped

with a UV detector. The system must achieve a resolution (R) of not less than 1.0 between

the dinoprost tromethamine peak and any adjacent impurity peak. [1]5. Procedure:
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Separately inject equal volumes (e.g., 10 µL) of the Standard Solution and the Test

Solution into the chromatograph. [1] * Record the chromatograms and measure the peak

responses.

Click to download full resolution via product page

Caption: Workflow for Chromatographic Purity QC

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155058#5r-dinoprost-tromethamine-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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